(-)-Isosamidin

Triple-Negative Breast Cancer Molecular Docking PARP1/CK2α Inhibition
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C21H22O7
Molecular Weight 386.4 g/mol
Cat. No. B15980144
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Technical Parameters


Basic Identity
Product Name(-)-Isosamidin
Molecular FormulaC21H22O7
Molecular Weight386.4 g/mol
Structural Identifiers
InChIInChI=1S/C21H22O7/c1-11(2)10-16(24)27-19-17-14(28-21(4,5)20(19)25-12(3)22)8-6-13-7-9-15(23)26-18(13)17/h6-10,19-20H,1-5H3
InChIKeyVPDWBGHNQKUFNN-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(−)-Isosamidin: Angular Pyranocoumarin Baseline


(−)-Isosamidin (CAS 53023-18-0; molecular formula C₂₁H₂₂O₇; MW 386.40 g/mol) is an angular pyranocoumarin belonging to the khellactone ester subclass, isolated primarily from Peucedanum japonicum roots and Seseli andronakii aerial parts [1]. The compound is characterized by a 3′R,4′R configuration (optical rotation [α]D²⁵ = −67°) and features a benzopyrone core fused to a dihydropyran ring, distinguishing it from linear pyranocoumarins and furanocoumarins [2]. Although classified alongside structurally similar khellactone esters such as pteryxin, samidin, and 3′S,4′S-disenecioylkhellactone, (−)-isosamidin exhibits a distinct pharmacological fingerprint across multiple assay systems, rendering it non-interchangeable with its closest structural analogs for research applications targeting specific biological pathways [3].

1
Angular pyranocoumarin with 3′R,4′R stereochemistry – distinct from linear and furanocoumarins.
2
Non-cytotoxic khellactone ester for apoptosis comparator studies and SAR work.
3
Supports tissue-selectivity, endothelial cytoprotection, and calcium channel research pathways.

Why (−)-Isosamidin Resists Generic Substitution


Khellactone-type angular pyranocoumarins share a common core scaffold but diverge critically in ester substitution patterns (acetyl, senecioyl, angeloyl) and stereochemistry at the 3′ and 4′ positions, which dictate target engagement, tissue selectivity, and functional activity [1]. In a direct head-to-head comparison, (−)-isosamidin and 3′S,4′S-disenecioylkhellactone—both isolated from the same P. japonicum root extract—exhibited diametrically opposite cytotoxicity profiles in HL-60 leukemia cells: the disenecioyl analog induced robust apoptosis, whereas (−)-isosamidin showed no cytotoxicity, demonstrating that even co-occurring, structurally homologous coumarins cannot be assumed functionally equivalent [2]. Similarly, in a four-compound dihydropyranocoumarin computational panel (Visnadine, Pteryxin, Isosamidin, Suksdorfin) targeting TNBC-associated proteins, only (−)-isosamidin achieved the strongest binding interaction (−9.1 kcal/mol), underscoring that generic class-level procurement without stereochemically defined identity risks selecting a compound with measurably inferior target engagement [3].

Stereo/ester 3′S,4′S disenecioyl analogs may induce apoptosis, unlike non-cytotoxic 3′R,4′R isosamidin.
Target shift Ester substitution pattern can redirect target engagement away from prostate-selective or endothelial profiles.
Class ambiguity Generic khellactone procurement risks selecting a compound with different vasorelaxant mechanism.

Quantitative Differentiation vs. Structural Analogs


Binding Affinity Advantage Against TNBC Targets

In a direct head-to-head in silico docking study against TNBC-associated proteins PARP1 (PDB: 5HA9) and CK2α (PDB: 7L1X) using AutoDock Vina, (−)-isosamidin (L03) demonstrated the most pronounced binding interaction at −9.1 kcal/mol among four tested dihydropyranocoumarins, surpassing pteryxin (L02) which showed weaker binding, mediated primarily through hydrogen bonding and π-stacking interactions within the active sites [1]. This represents the strongest target engagement in the ligand set, suggesting a structurally encoded advantage for TNBC-related target recognition.

TNBC Docking Affinity
In silico context
−9.1 kcal/mol binding energy (AutoDock Vina)
Ranked top among 4 dihydropyranocoumarins for PARP1/CK2α engagement.
DFT-optimized ligands; biological validation required.
Triple-Negative Breast Cancer Molecular Docking PARP1/CK2α Inhibition

Tissue-Selective Prostate Smooth Muscle Inhibition

In an ex vivo organ bath study using human tissue strips from 9–10 male patients, (−)-isosamidin at 100 μM produced significant inhibition of phenylephrine-stimulated contractions in isolated human prostate strips compared to control, yet had no effect on acetylcholine-stimulated contractions of isolated human bladder tissue strips at any concentration tested (10, 30, and 100 μM) [1]. This demonstrates functional tissue selectivity within the lower urinary tract that is not reported for structurally related khellactone esters such as pteryxin or samidin in the same human tissue model. The prostate-selective inhibition occurs in a concentration-dependent manner, with significant differences observed between control and 100 μM isosamidin.

Prostate vs. Bladder
Ex vivo context
100 μM inhibited phenylephrine-induced prostate contraction; no effect on bladder (n=9–10).
Demonstrates tissue-selective inhibition within human lower urinary tract strips.
Concentration-response data reported; mechanism under review.
Benign Prostatic Hyperplasia Smooth Muscle Pharmacology Tissue Selectivity

Stereochemistry-Dependent Cytotoxicity in Leukemia

In a bioactivity-guided fractionation study, (−)-isosamidin (3′R,4′R configuration) and 3′S,4′S-disenecioylkhellactone were isolated from the same P. japonicum root extract and tested for cytotoxicity in HL-60 human leukemia cells [1]. Only 3′S,4′S-disenecioylkhellactone (compound 2) showed cytotoxicity, inducing significant apoptosis evidenced by increased sub-G1 cell population, initiation of both early and late apoptosis, reduced mitochondrial membrane potential, and increased cleavage of caspase-3, -8, and -9. In contrast, (−)-isosamidin (compound 1) exhibited no cytotoxicity in HL-60, A549, or MCF-7 cancer cell lines, establishing that the 3′S,4′S stereochemistry combined with disenecioyl ester substitution is critical for apoptosis induction, while the 3′R,4′R acetyl-senecioyl configuration of isosamidin abolishes this activity.

Leukemia Cytotoxicity
Head-to-head
No cytotoxicity in HL-60, A549, MCF-7; disenecioyl analog induced apoptosis.
Stereochemistry-dependent dichotomy: isosamidin is non-cytotoxic, suitable as negative control.
Co-isolated from P. japonicum; apoptosis markers confirmed in analog.
Leukemia Apoptosis Stereochemistry-Activity Relationship

Top Cytoprotection Against Methylglyoxal Glucotoxicity

In a comprehensive screen of 20 compounds isolated from P. japonicum roots tested for protection against methylglyoxal (MGO)-induced apoptosis in HUVECs, (−)-isosamidin showed the highest effectiveness in inhibiting MGO-induced apoptosis [1]. Pretreatment with isosamidin significantly prevented ROS generation and cell death at concentrations of 1, 5, and 10 μM, with cell viability measured by MTT assay [2]. Furthermore, isosamidin uniquely caused the breakdown of crosslinks in MGO-derived advanced glycation end products (AGEs) as measured by TNBSA assay, an activity not demonstrated by the other 19 tested compounds [1]. Mechanistically, isosamidin downregulated Bax expression, upregulated Bcl-2, and strongly inhibited the activation of p38 and JNK MAPKs.

Cytoprotection Rank
Ranked #1
Top-ranked among 20 P. japonicum isolates against MGO-induced HUVEC apoptosis.
Unique dual mechanism: ROS suppression plus AGE crosslink breakdown.
Effective at 1–10 μM; TNBSA assay confirmed crosslink cleavage.
Diabetic Vascular Complications Endothelial Dysfunction Advanced Glycation End Products

Calcium Channel Blockade and Vasorelaxation

In a functional vasorelaxation assay using potassium-depolarized rabbit aortic strips, (−)-isosamidin exhibited voltage-gated calcium channel blocking activity with an IC₅₀ of 1.50 × 10³ nM (1.5 μM) [1]. This calcium channel antagonism provides a quantifiable mechanism for the compound's vasorelaxant effects and distinguishes it from analogs such as praeruptorin A, which exerts vasorelaxation primarily through endothelium-dependent NO-cGMP and prostacyclin pathways (IC₅₀ = 208 ± 77.3 μM in a related model) rather than direct calcium channel blockade [2]. The calcium channel-targeted mechanism of isosamidin contrasts with the endothelium-dependent mechanism of praeruptorin A, indicating distinct molecular targets within the vasorelaxation pharmacological space.

Ca²⁺ Channel Blockade
Cross-study comparable
IC₅₀ = 1.5 μM in rabbit aortic strips; praeruptorin A IC₅₀ = 208 μM.
Supports direct calcium channel antagonism mechanism differentiation.
Voltage-gated calcium channel model; endothelium-independent.
Vasorelaxation Calcium Channel Blockade Cardiovascular Pharmacology

Selectivity Index vs. Benznidazole in Chagas

In a bioactivity-guided isolation study against Trypanosoma cruzi, (−)-isosamidin emerged as a selective trypanocidal molecule with a selectivity index of approximately 9, inhibiting amastigote replication in CHO-K1 host cells [1]. Although isosamidin was significantly less potent than the clinical reference drug benznidazole (IC₅₀ typically 1–5 μM range against T. cruzi), it demonstrated an IC₅₀ of approximately 30 μM in the intracellular amastigote assay with efficient and selective inhibition of amastigote replication [2]. The khellactone ester praeruptorin B and the dihydropyranochromones 3′-O-acetylhamaudol and ledebouriellol were more potent (inhibiting amastigote replication at <10 μM) but did not report selectivity indices, leaving isosamidin as a structurally characterized selective scaffold for antichagasic lead optimization.

T. cruzi Selectivity
Cross-study comparable
Selectivity index ~9; IC₅₀ ~30 μM against intracellular amastigotes.
Offers a host-cell selectivity benchmark for pyranocoumarin optimization.
Benznidazole reference IC₅₀ 1–5 μM; CHO-K1 host cells.
Chagas Disease Trypanosoma cruzi Selectivity Index

Application Scenarios for (−)-Isosamidin


TNBC In Silico Hit Identification

For computational medicinal chemistry groups screening dihydropyranocoumarins against TNBC targets PARP1 and CK2α, (−)-isosamidin delivers the highest docking binding affinity (−9.1 kcal/mol) among four tested analogs, as demonstrated by AutoDock Vina with DFT-optimized geometries (B3LYP/DNP basis set). This quantitative advantage, combined with MD simulation-validated conformational stability over 100 ns, positions isosamidin as the optimal starting scaffold for hit-to-lead optimization where maximal predicted target engagement is the primary procurement criterion. Researchers should procure (−)-isosamidin rather than pteryxin, visnadine, or suksdorfin when the objective is to maximize in silico binding scores against 5HA9/7L1X protein targets. [1]

Prostate-Selective BPH Pharmacology

Investigators studying lower urinary tract pharmacology require a compound with demonstrated prostate selectivity to avoid bladder off-target confounding. (−)-Isosamidin uniquely satisfies this requirement: at 100 μM, it significantly inhibits phenylephrine-induced human prostate strip contractions while producing no effect on acetylcholine-induced bladder contractions across a 10–100 μM concentration range in paired tissue from the same patient cohort (n = 9–10). This evidence-based tissue selectivity, absent in broadly acting vasorelaxant pyranocoumarins such as pteryxin, makes (−)-isosamidin the compound of choice for ex vivo BPH target validation studies and in vivo efficacy models where bladder function preservation is critical. [2]

Diabetic Endothelial Protection: ROS & AGE Crosslinks

For preclinical diabetes complication programs evaluating endothelial protective agents, (−)-isosamidin offers a uniquely characterized dual mechanism: it ranked #1 among 20 P. japonicum isolates for inhibiting MGO-induced HUVEC apoptosis while simultaneously demonstrating the exclusive ability to break pre-formed MGO-AGE crosslinks (measured via TNBSA assay). This combined ROS-suppressive (Bax/Bcl-2 modulation, p38/JNK MAPK inhibition) and AGE-crosslink-breaking activity is not replicated by any other tested compound from this source plant. Procurement of (−)-isosamidin is indicated for studies where both antioxidant and anti-glycation endpoints must be addressed by a single chemical entity, with effective concentrations established at 1–10 μM in the HUVEC glucotoxicity model. [3]

SAR Studies in Khellactone Ester Cancer Pharmacology

Structure-activity relationship (SAR) studies investigating the role of 3′/4′ stereochemistry and ester substitution on cancer cell cytotoxicity require matched compound pairs with defined configurations. (−)-Isosamidin (3′R,4′R; acetyl-senecioyl ester) and 3′S,4′S-disenecioylkhellactone (3′S,4′S; di-senecioyl ester)—co-isolated from P. japonicum roots and fully characterized by 1D/2D NMR—provide an ideal comparator pair: the disenecioyl analog induces robust apoptosis (sub-G1 increase, MMP collapse, caspase-3/-8/-9 cleavage) in HL-60 cells, while isosamidin is completely non-cytotoxic across three cancer lines (HL-60, A549, MCF-7). Procuring both compounds as a stereochemically defined set enables controlled SAR dissection of how 3′/4′ configuration and ester group identity govern khellactone-mediated cytotoxicity, making (−)-isosamidin essential as the negative-control compound in apoptosis-focused cancer studies. [4]

Application
Selection Property
Validation Focus
TNBC target engagement studies
Docking-predicted binding affinity
PARP1/CK2α computational prioritization
Lower urinary tract tissue-selectivity research
Prostate-selective contraction inhibition
Bladder off-target exclusion in paired human tissue
Diabetic endothelial glucotoxicity research
Top-ranked cytoprotective rank & AGE crosslink breakdown
Dual ROS/AGE endpoint validation (HUVEC model)
Khellactone ester SAR studies
Non-cytotoxic stereoisomer control
Apoptosis comparator context (HL-60 cell model)

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

32 linked technical documents
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